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This technical support guide provides troubleshooting advice and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals encountering

challenges with the centrifugation of viscous blood samples.

Frequently Asked Questions (FAQs)
Q1: What causes increased viscosity in blood samples?

Increased viscosity in blood samples can stem from both pre-analytical factors and underlying

pathophysiological conditions.[1] Pre-analytical issues include inadequate mixing of

anticoagulant leading to clot formation in plasma, or incomplete clotting leaving residual

fibrinogen in serum.[1] Pathophysiological causes can include elevated cell counts (e.g.,

polycythemia vera), abnormal cell shapes (e.g., sickle cell disease), or high concentrations of

acellular components like proteins in conditions such as multiple myeloma or cryoglobulinemia.

[1]

Q2: How does high viscosity affect laboratory test results?

High viscosity can pose significant challenges for automated analyzers, potentially leading to

inaccurate sampling, blockages in pipettes and tubing, and instrument malfunctions.[1] This

can result in erroneous analytical data and compromise the quality of patient care or research

outcomes.[1]

Q3: What are the initial signs of a viscous sample during processing?
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Initial indicators of a viscous sample include difficulty in pipetting, the formation of a "stringy" or

gel-like consistency, or the failure of the serum or plasma to separate properly from the cellular

components after initial centrifugation. In some cases, with serum separator tubes, the gel

barrier may not form correctly or may even float on top of the dense serum.

Troubleshooting Guide
Issue: Poor or incomplete separation of serum/plasma after centrifugation.

This is a common problem when dealing with viscous blood samples. The increased resistance

to flow hinders the effective sedimentation of cellular components.

Troubleshooting Workflow
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Viscous Sample Identified

Inspect for and Remove
Visible Fibrin Clots

Warm Sample to 37°C
for 30 minutes
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Warming complete

Dilute Sample with
Recommended Diluent

Separation still poor

Consider Specialized
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Partial success,
pipetting difficult

Successful Separation

Separation achieved

Dilution performed

Recollection Recommended

Dilution ineffective

Cellular Components Acellular Components

Polycythemia Vera
(Increased RBCs)

Blood Hyperviscosity

Leukemia
(Increased WBCs)

Thrombocythemia
(Increased Platelets)

Sickle Cell Disease
(Abnormal RBC Shape)

Hypergammaglobulinemia
(e.g., Multiple Myeloma) Cryoglobulinemia High Fibrinogen
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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